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Tilbroquinol: Basic Properties & Handling

Tilbroquinol is an orally active antiparasitic agent used in research against amoebiasis and Vibrio cholerae

[1] [2]. The table below consolidates its key chemical and handling information.

Property Description

CAS Number 7175-09-9 [1] [3] [2]

Molecular Formula C₁₀H₈BrNO [1] [2]

Molecular Weight 238.08 g/mol [1] [2]

Appearance Light yellow to yellow solid [1] [2]

Recommended Solvent for Stock Solutions DMSO (≥ 50 mg/mL) [1] [2]

Storage (Powder) -20°C (3 years); 4°C (2 years) [1] [2]

Storage (Solution) -80°C (2 years); -20°C (1 year) [1] [2]
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Proposed Stability Study Design

As direct data on Tilbroquinol is unavailable, the following protocol is adapted from general stability study

principles and a study on analogous compounds [4]. You can use this framework to generate your own

experimental data.

Objective

To evaluate the chemical stability of Tilbroquinol under various stress conditions, including different

solvents, pH, temperature, and light exposure.

Methodology Overview

Analytical Technique: High-Performance Liquid Chromatography with UV detection (HPLC-UV) is

recommended for quantifying Tilbroquinol and detecting degradation products [4].
Forced Degradation Conditions: Expose Tilbroquinol solutions to the following stress conditions

[4]:
Acidic & Basic Hydrolysis: Use 0.1M HCl and 0.1M NaOH.

Oxidative Degradation: Use 3% H₂O₂.
Thermal Degradation: Incubate solid and solutions at elevated temperatures (e.g., 40°C,

60°C).
Photolytic Degradation: Expose to UV and visible light.

Solvent Systems for Testing: Based on its properties, you can test Tilbroquinol in DMSO (primary
solvent), and mixtures with corn oil for in vivo studies [1]. You may also explore other

pharmaceutically relevant solvents like PEG 400 and water (with minimal cosolvent) to assess
solubility and stability.

The workflow for the stability study can be summarized as follows:
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Specific Protocol: TLC Analysis for Purity Check

One search result provided a specific Thin-Layer Chromatography (TLC) method for Tilbroquinol, which

can be used for a quick purity assessment [3].

TLC Conditions:
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Stationary Phase: Silica gel (SiO₂) [3].

Mobile Phase: Hexanes : Ethyl Acetate : Acetic Acid = 8 : 2 : 0.3 [3].
Visualization: UV light and naked eye [3].

Expected Rf Value: 0.70 (single spot indicates purity) [3].

Key Considerations for Researchers

Solvent Selection: The stability of a compound can vary greatly with the solvent. For instance, a

study on thymoquinone showed significant degradation under heat and light, but not in acidic or basic
conditions, highlighting the need to test multiple stressors [4].

Solution Stability: Even if the solid is stable, solutions may degrade faster. Always prepare fresh
stock solutions when possible and validate the stability of stored solutions over time [1] [4].

Analytical Method Validation: Ensure your HPLC-UV method is validated for specificity, linearity,
accuracy, and precision to reliably quantify Tilbroquinol and its degradation products [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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